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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Butane-2-sulfonamide is not readily
available. This guide has been compiled using data from structurally similar compounds,
namely 1-Butanesulfonamide and Pentane-2-sulfonamide. All safety and handling procedures
should be implemented with the understanding that they are based on these analogs and may
not fully represent the hazards of Butane-2-sulfonamide. A thorough risk assessment should
be conducted before handling this compound.

Introduction

Butane-2-sulfonamide is an organic compound containing a sulfonamide functional group
attached to a butane backbone. Sulfonamides are a well-established class of compounds with
a wide range of applications, notably in the pharmaceutical industry as antibacterial agents.[1]
[2][3][4] Given its structural similarity to other biologically active sulfonamides, Butane-2-
sulfonamide is of interest to researchers in drug discovery and development. This guide
provides a comprehensive overview of the extrapolated safety and handling precautions for
Butane-2-sulfonamide to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Based on data for analogous sulfonamides, Butane-2-sulfonamide is anticipated to pose the
following hazards.
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GHS Hazard Classification (Extrapolated)

The following GHS classification is extrapolated from data for 1-Butanesulfonamide and

Pentane-2-sulfonamide.[5][6]

Hazard Class Hazard Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
I Category 2A
Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4

H332: Harmful if inhaled

Specific Target Organ Toxicity,
Single Exposure (Respiratory Category 3

tract irritation)

H335: May cause respiratory
irritation

Source: Extrapolated from PubChem entries for 1-Butanesulfonamide and Pentane-2-

sulfonamide.[5][6]
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High Wear standard PPE:
Assess potential for - Safety goggles
dust/aerosol generation Low - Chemical-resistant gloves

- Lab coat

Work in a well-ventilated
area or fume hood

Seed cells (e.g., HelLa, HepG2)
in 96-well plates
Prepare stock soluthn of Incubate for 24 hours
Butane-2-sulfonamide
Treat cells with serial dilutions
of the compound
Gncubate for 24-72 hours)
Gdd viability reagent (e.g., MTT, CeIITiter—GIoD
G/Ieasure absorbance or Iuminescenca
(Calculate IC50 vaIue)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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